Cas no 1803856-30-5 (2,3-Diiodo-5-hydroxybenzylamine)

• Product Name: 2,3-Diiodo-5-hydroxybenzylamine
• CAS No: 1803856-30-5
• MF: C₇H₇I₂NO
• MW: 374.945526361465
• CID: 4989943
• Update Time: 2025-05-27

2,3-Diiodo-5-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Diiodo-5-hydroxybenzylamine

• Inchi： 1S/C7H7I2NO/c8-6-2-5(11)1-4(3-10)7(6)9/h1-2,11H,3,10H2
• InChI Key： AXVOHIKHTMIQIY-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1CN)O)I

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Additional information on 2,3-Diiodo-5-hydroxybenzylamine

Recent Advances in the Study of 2,3-Diiodo-5-hydroxybenzylamine (CAS: 1803856-30-5): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2,3-Diiodo-5-hydroxybenzylamine (CAS: 1803856-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have highlighted the role of 2,3-Diiodo-5-hydroxybenzylamine as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the presence of iodine atoms and a hydroxyl group, make it a versatile building block for the development of targeted therapies. For instance, researchers have utilized this compound to design inhibitors of specific enzymes involved in inflammatory pathways, demonstrating its potential in treating chronic inflammatory diseases. The compound's ability to modulate enzyme activity has been validated through in vitro and in vivo studies, with promising results in preclinical models.

One of the most notable advancements in the study of 2,3-Diiodo-5-hydroxybenzylamine is its application in the development of radiopharmaceuticals. The iodine atoms in its structure make it an excellent candidate for radiolabeling, enabling its use in diagnostic imaging and targeted radiotherapy. Recent research has explored its incorporation into radiopharmaceutical agents for the detection and treatment of thyroid-related disorders and certain cancers. These studies have shown high specificity and minimal off-target effects, underscoring the compound's potential in precision medicine.

In addition to its therapeutic applications, 2,3-Diiodo-5-hydroxybenzylamine has also been investigated for its role in chemical biology. Researchers have employed this compound as a probe to study protein-ligand interactions and enzyme mechanisms. Its unique reactivity and stability under physiological conditions make it an ideal tool for elucidating complex biochemical pathways. Recent work has demonstrated its utility in identifying novel drug targets and understanding the molecular basis of various diseases.

Despite these promising developments, challenges remain in the optimization of 2,3-Diiodo-5-hydroxybenzylamine for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic properties. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2,3-Diiodo-5-hydroxybenzylamine (CAS: 1803856-30-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, ranging from drug development to diagnostic imaging, highlight its versatility and potential impact on modern medicine. Continued exploration of this compound is expected to yield significant advancements in the treatment of various diseases, paving the way for innovative therapeutic solutions. This briefing underscores the importance of ongoing research and collaboration to fully realize the potential of this promising compound.